Cas no 2034430-07-2 (2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole)

• Product Name: 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole
• CAS No: 2034430-07-2
• MF: C₁₄H₁₆FN₃O₅S₂
• MW: 389.422344207764
• CID: 5552545
• PubChem ID: 91814597
• Update Time: 2025-10-31

2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• F6471-9427
• AKOS025316620
• 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole
• 2034430-07-2
• 2-[1-(5-fluoro-2-methoxyphenyl)sulfonylazetidin-3-yl]sulfonyl-1-methylimidazole
• 2-((1-((5-fluoro-2-methoxyphenyl)sulfonyl)azetidin-3-yl)sulfonyl)-1-methyl-1H-imidazole

• Inchi： 1S/C14H16FN3O5S2/c1-17-6-5-16-14(17)24(19,20)11-8-18(9-11)25(21,22)13-7-10(15)3-4-12(13)23-2/h3-7,11H,8-9H2,1-2H3
• InChI Key： MFKPROWEFMSOSF-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CN(C1)S(C1C=C(C=CC=1OC)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 389.05154113g/mol
• Monoisotopic Mass: 389.05154113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 115Ų

Additional information on 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole

Recent Advances in the Study of 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole (CAS: 2034430-07-2)

The compound 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole (CAS: 2034430-07-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the azetidine ring and the sulfonyl group in its structure contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with key biological targets, providing a foundation for further drug development.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been optimized through structural modifications, enhancing its potential as a lead candidate for clinical trials. These findings underscore the compound's versatility and its potential to address unmet medical needs in oncology and autoimmune diseases.

Future research directions include exploring the compound's synergistic effects with existing therapies and investigating its safety profile in more complex biological systems. The integration of multi-omics approaches, such as proteomics and metabolomics, is expected to provide deeper insights into its mechanism of action and off-target effects. Overall, the continued exploration of 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole holds great promise for advancing therapeutic innovation in chemical biology and medicine.